Olean-12-ene-23,28-dioic acid, 2,3-dihydroxy-, (2beta,3beta,4alpha)-

• CAS No.: 599-07-5
• Product Name: Olean-12-ene-23,28-dioic acid, 2,3-dihydroxy-, (2beta,3beta,4alpha)-
• Molecular Formula: C30H46O6
• Molecular Weight: 502.7 g/mol
• IUPAC Name: (2S,3R,4S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-2,3-dihydroxy-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
• Standard InChI: InChI=1S/C30H46O6/c1-25(2)11-13-30(24(35)36)14-12-27(4)17(18(30)15-25)7-8-20-26(3)16-19(31)22(32)29(6,23(33)34)21(26)9-10-28(20,27)5/h7,18-22,31-32H,8-16H2,1-6H3,(H,33,34)(H,35,36)/t18-,19-,20+,21+,22-,26+,27+,28+,29-,30-/m0/s1
• Standard InChIKey: IDGXIXSKISLYAC-UHFFFAOYSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H]3[C@@]([C@H]1CC=C4[C@]2(CC[C@@]5([C@H]4CC(CC5)(C)C)C(=O)O)C)(C[C@@H]([C@@H]([C@@]3(C)C(=O)O)O)O)C
• Canonical SMILES: CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C(=O)O)O)O)C)C)C2C1)C)C(=O)O)C
• Melting Point: 352-353°C
• Physical Description: Solid
• Description: Medicagenic acid, also known as medicagenate or catsanogenin, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Medicagenic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, medicagenic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, medicagenic acid can be found in cereals and cereal products. This makes medicagenic acid a potential biomarker for the consumption of this food product.
• Synonyms: medicagenic acid
• PubChem Compound: 436072
• Last Modified: Nov 11 2021